3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile

• IUPAC Name: (E)-3-[5-(azepan-1-yl)furan-2-yl]-2-(3-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H19FN2O/c20-17-7-5-6-15(12-17)16(14-21)13-18-8-9-19(23-18)22-10-3-1-2-4-11-22/h5-9,12-13H,1-4,10-11H2/b16-13-
• InChI Key: HQHQTIFNFOQLOP-SSZFMOIBSA-N
• Canonical SMILES: C1CCCN(CC1)C2=CC=C(O2)C=C(C#N)C3=CC(=CC=C3)F
• Isomeric SMILES: C1CCCN(CC1)C2=CC=C(O2)/C=C(/C#N)\C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN2O
• Molecular Weight: 310.4 g/mol

Description

3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce the expression of certain genes that are involved in cancer progression. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile is its potential use as a scaffold for the development of new drugs. It has also shown promising results as an anticancer agent. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research of 3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile. One of the directions is to further study its mechanism of action and identify the specific enzymes that it targets. Another direction is to develop new derivatives of this compound with improved solubility and bioavailability. Additionally, it may be studied for its potential use in the treatment of other diseases, such as neurodegenerative diseases and infectious diseases.

Scientific Research Applications

3-[5-(1-azepanyl)-2-furyl]-2-(3-fluorophenyl)acrylonitrile has shown promising results in various scientific research applications. In medicinal chemistry, it has been studied for its potential use as an anticancer agent. It has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. In drug discovery, it has been used as a scaffold for the development of new drugs. In material science, it has been studied for its potential use as a building block for the synthesis of new materials with unique properties.